2-(2-fluorobenzyl)-5-phenyl-2H-tetraazole

• Molecular Formula: C14H11FN4
• Molecular Weight: 254.26 g/mol
• IUPAC Name: 2-[(2-fluorophenyl)methyl]-5-phenyltetrazole
• InChI: InChI=1S/C14H11FN4/c15-13-9-5-4-8-12(13)10-19-17-14(16-18-19)11-6-2-1-3-7-11/h1-9H,10H2
• InChI Key: ZQMBSTBGGFVQQD-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN(N=N2)CC3=CC=CC=C3F

Description

2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a tetrazole derivative that has shown promising results in various preclinical studies, making it an attractive candidate for further investigation. In

Mechanism of Action

The exact mechanism of action of 2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole is not fully understood. However, it has been suggested that this compound may exert its therapeutic effects by modulating the activity of various neurotransmitters, including serotonin, dopamine, and norepinephrine. Additionally, it may also affect the activity of various enzymes and receptors in the brain, leading to its observed effects.
Biochemical and Physiological Effects
2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation and pain in animal models, suggesting its potential use as an analgesic and anti-inflammatory agent. Additionally, this compound has also been shown to have antidepressant effects, possibly by increasing the levels of various neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole in lab experiments is its high purity and good yields. Additionally, this compound has been extensively studied, making it a well-established candidate for further investigation. However, one of the limitations of using this compound is its potential toxicity and side effects, which need to be carefully considered before conducting any experiments.

Future Directions

There are several future directions for the investigation of 2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole. One potential direction is the further investigation of its potential therapeutic applications, including its use in the treatment of epilepsy and Alzheimer's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, the development of novel derivatives of 2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole may lead to the discovery of more potent and selective compounds with improved therapeutic potential.

Synthesis Methods

The synthesis of 2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole involves the reaction of 2-fluorobenzyl bromide with sodium azide followed by cyclization with phenylacetylene. This method has been reported to yield high purity and good yields of the desired compound.

Scientific Research Applications

2-(2-fluorobenzyl)-5-phenyl-2H-tetrazole has been extensively studied for its potential therapeutic applications. It has shown promising results in various preclinical studies, including anti-inflammatory, analgesic, and antidepressant effects. Additionally, this compound has also been investigated for its potential use in the treatment of epilepsy and Alzheimer's disease.